Cas no 1270450-80-0 (tert-butyl N-2-amino-2-(3,5-dichlorophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(3,5-dichlorophenyl)ethylcarbamate
• CAS No: 1270450-80-0
• MF: C₁₃H₁₈Cl₂N₂O₂
• MW: 305.200221538544
• CID: 6065932
• PubChem ID: 165621587
• Update Time: 2025-11-07

tert-butyl N-2-amino-2-(3,5-dichlorophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(3,5-dichlorophenyl)ethylcarbamate
• Carbamic acid, N-[2-amino-2-(3,5-dichlorophenyl)ethyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[2-amino-2-(3,5-dichlorophenyl)ethyl]carbamate
• EN300-1881380
• 1270450-80-0

• Inchi： 1S/C13H18Cl2N2O2/c1-13(2,3)19-12(18)17-7-11(16)8-4-9(14)6-10(15)5-8/h4-6,11H,7,16H2,1-3H3,(H,17,18)
• InChI Key： HPFMSCNPEUHZJK-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(N)C1=CC(Cl)=CC(Cl)=C1

Computed Properties

• Exact Mass: 304.0745332g/mol
• Monoisotopic Mass: 304.0745332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 420.4±45.0 °C(Predicted)
• pka: 12.15±0.46(Predicted)

Additional information on tert-butyl N-2-amino-2-(3,5-dichlorophenyl)ethylcarbamate

tert-butyl N-2-amino-2-(3,5-dichlorophenyl)ethylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-amino-2-(3,5-dichlorophenyl)ethylcarbamate (CAS No. 1270450-80-0) is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and its role in advanced chemical synthesis. Recent studies have highlighted its applications in drug development, polymer chemistry, and as a precursor in the synthesis of advanced materials.

tert-butyl N-2-amino-2-(3,5-dichlorophenyl)ethylcarbamate is characterized by its amino group attached to a dichlorophenyl ring, which contributes to its reactivity and selectivity in chemical reactions. The tert-butyl group serves as a protecting group for the carbamate functionality, making it highly stable under certain reaction conditions. This stability is crucial for its use in multi-step synthesis processes where intermediate stability is essential.

Recent research has focused on the synthesis and characterization of tert-butyl N-2-amino-2-(3,5-dichlorophenyl)ethylcarbamate, particularly its role as an intermediate in the preparation of bioactive compounds. For instance, studies have demonstrated its utility in the development of novel antibiotics and anticancer agents. The dichlorophenyl moiety is known to enhance the pharmacokinetic properties of molecules, making this compound a valuable asset in medicinal chemistry.

In addition to its pharmaceutical applications, tert-butyl N-2-amino-2-(3,5-dichlorophenyl)ethylcarbamate has shown promise in polymer chemistry. Its ability to undergo controlled polymerization reactions under specific conditions has led to the development of high-performance polymers with tailored properties. These polymers are being explored for use in advanced materials such as biodegradable plastics and high-strength fibers.

The synthesis of tert-butyl N-2-amino-2-(3,5-dichlorophenyl)ethylcarbamate involves a multi-step process that includes nucleophilic substitution and carbamate formation. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. Researchers are also investigating green chemistry approaches to minimize waste and reduce the environmental impact of its synthesis.

From an environmental standpoint, tert-butyl N-2-amino-2-(3,5-dichlorophenyl)ethylcarbamate has been studied for its biodegradation properties. Understanding its environmental fate is crucial for assessing its safety and sustainability in industrial applications. Preliminary studies suggest that it undergoes rapid degradation under aerobic conditions, reducing potential risks to ecosystems.

In conclusion, tert-butyl N-2-amino-2-(3,5-dichlorophenyl)ethylcarbamate (CAS No. 1270450-80-0) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new potentials for this compound, it is poised to play an even more significant role in advancing scientific and industrial innovations.